![molecular formula C9H12N2O2 B1611482 Methyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-6-carboxylate CAS No. 139183-91-8](/img/structure/B1611482.png)
Methyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-6-carboxylate
Overview
Description
“Methyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-6-carboxylate” is a chemical compound with the molecular formula C9H12N2O2 . It is a solid or liquid substance that is stored in a dry room at normal temperature .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been achieved by treating the secondary amine with different alkyl- or arylalkylbromides in acetonitrile or acid chlorides in dimethoxyethane at room temperature .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12N2O2/c1-13-9(12)7-2-3-8-4-10-6-11(8)5-7/h4,6-7H,2-3,5H2,1H3 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 180.21 . It is a solid or liquid substance that is stored in a dry room at normal temperature .Scientific Research Applications
Novel Synthesis Routes
- Methyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-6-carboxylate and its derivatives have been used in the innovative synthesis of hydroxy-functionalized bicyclic imidazoles through tandem hydroformylation-cyclization sequences, showcasing a unique catalytic method for producing bicyclic imidazole derivatives (Bäuerlein et al., 2009).
Synthesis of Polyheterocyclic Systems
- This compound serves as a key intermediate in the synthesis of complex polyheterocyclic systems, such as pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems (Bakhite et al., 2005).
Catalyst Development
- It plays a role in developing novel catalysts for carbon-carbon bond-forming reactions, demonstrated in the synthesis and characterization of novel benzimidazolium salts and their palladium N-heterocyclic carbene complexes (Akkoç et al., 2016).
Insecticidal Properties
- The compound has been utilized in the design of tetrahydroimidazo[1,2-a]pyridine derivatives through catalyst-free Aza-Diels-Alder reactions, with investigations into their insecticidal activities showing promise for agricultural applications (Zhang et al., 2010).
Safety and Hazards
This compound is associated with several hazard statements, including H302, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338) .
Mechanism of Action
Target of Action
The primary targets of Methyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-6-carboxylate Similar compounds have been reported to target g protein-coupled receptors (gpcrs) . GPCRs represent the largest family of cell-surface receptors in eukaryotes and are targeted by about one third of prescription drugs .
Mode of Action
The specific interaction of This compound Related compounds have been known to inhibit g protein-mediated signaling .
Biochemical Pathways
The biochemical pathways affected by This compound Compounds that target gpcrs often affect a plethora of intracellular multistep signaling events .
Pharmacokinetics
The pharmacokinetic properties of This compound include high gastrointestinal absorption and permeability across the blood-brain barrier . . These properties may impact the bioavailability of the compound.
Result of Action
The specific molecular and cellular effects of This compound Compounds that inhibit g protein-mediated signaling can lead to important physiological functions, such as platelet aggregation and insulin-stimulated glucose transport, as well as pathophysiological consequences, such as heart failure and cancer .
properties
IUPAC Name |
methyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-13-9(12)7-2-3-8-4-10-6-11(8)5-7/h4,6-7H,2-3,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKHKESZMMHHOIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC2=CN=CN2C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90441004 | |
Record name | Methyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90441004 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
139183-91-8 | |
Record name | Methyl 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90441004 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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